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Compound of Interest

Compound Name: alpha-D-Altrofuranose
CAS No.: 41846-93-9
Cat. No.: B15719198
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For Researchers, Scientists, and Drug Development Professionals

Introduction

a-D-Altrofuranose is the five-membered ring isomer of the rare aldohexose D-altrose. While the
pyranose form of D-altrose has been the subject of some study, the furanose form remains less
characterized. This technical guide provides a comprehensive overview of the initial
characterization of a-D-altrofuranose, including its synthesis, physicochemical properties, and
spectroscopic analysis. Due to the limited availability of direct experimental data on a-D-
altrofuranose, this guide presents a combination of computed data, expected spectroscopic
characteristics based on analogous compounds, and detailed experimental protocols for its
synthesis and characterization.

Physicochemical Properties

The fundamental physicochemical properties of a-D-altrofuranose have been computed and
are summarized in Table 1. These values provide a baseline for the identification and
characterization of the molecule.
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Property Value Source
Molecular Formula CeH1206 PubChem
Molecular Weight 180.16 g/mol PubChem

(2S,3S,4S,5R)-5-[(1R)-1,2-

IUPAC Name dihydroxyethylloxolane-2,3,4- PubChem
triol
CAS Number 41846-93-9 PubChem
Topological Polar Surface Area 110 A2 PubChem
Hydrogen Bond Donor Count 6 PubChem
Hydrogen Bond Acceptor
6 PubChem
Count
Rotatable Bond Count 5 PubChem

Synthesis of a-D-Altrofuranose

A direct, high-yield synthesis of a-D-altrofuranose is not well-documented in the literature.
However, a plausible route can be adapted from the synthesis of other furanoses, typically
involving the protection of a more common hexose, followed by epimerization and selective
deprotection. The following is a proposed experimental protocol for the synthesis of 1,2:5,6-di-
O-isopropylidene-a-D-altrofuranose, a key intermediate that can be deprotected to yield a-D-
altrofuranose. This method is adapted from the synthesis of the corresponding allofuranose
derivative from glucofuranose.

Experimental Protocol: Synthesis of 1,2:5,6-di-O-
iIsopropylidene-a-D-altrofuranose

Materials:
e 1,2:5,6-di-O-isopropylidene-a-D-glucofuranose

e Dimethyl sulfoxide (DMSO), anhydrous
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Acetic anhydride (Ac20)

Sodium borohydride (NaBHa)
Dichloromethane (DCM)

Methanol (MeOH)

Silica gel for column chromatography
Ethyl acetate

Hexanes

Procedure:

Oxidation: Dissolve 1,2:5,6-di-O-isopropylidene-a-D-glucofuranose in a mixture of anhydrous
DMSO and acetic anhydride. Stir the reaction at room temperature for 24 hours under an
inert atmosphere (e.g., nitrogen or argon). Monitor the reaction progress by thin-layer
chromatography (TLC) using a DCM/MeOH (95:5) eluent system.

Reduction: Upon completion of the oxidation, cool the reaction mixture in an ice-water bath.
Slowly add sodium borohydride portion-wise, maintaining the temperature between 20-25°C.
After the addition is complete, continue stirring for 1 hour at room temperature.

Work-up and Extraction: Quench the reaction by the slow addition of water. Extract the
aqueous mixture with ethyl acetate. Wash the combined organic layers with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using a
gradient of hexanes and ethyl acetate to yield 1,2:5,6-di-O-isopropylidene-a-D-altrofuranose.

Deprotection (to yield a-D-Altrofuranose): The resulting protected altrofuranose can be
deprotected using acidic hydrolysis (e.g., with trifluoroacetic acid in water) to yield a-D-
altrofuranose. The progress of this reaction should also be monitored by TLC.

Spectroscopic Characterization
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The structural elucidation of a-D-altrofuranose relies on a combination of spectroscopic
techniques. While experimental spectra for a-D-altrofuranose are not readily available,
expected data based on analogous furanoses can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR are crucial for confirming the structure and stereochemistry of a-D-
altrofuranose. The furanose ring's flexibility can lead to complex spectra, but characteristic
chemical shifts are expected.

Table 2: Expected *H and 3C NMR Chemical Shifts for a-D-Altrofuranose in D20

Position Ex!oected 'H Chemical ExF)ected 13C Chemical
Shift (ppm) Shift (ppm)

1 ~5.3 ~103

2 ~4.2 ~78

3 ~4.1 ~75

4 ~4.0 ~82

5 ~3.9 ~71

6 ~3.7,~3.6 ~63

Experimental Protocol for NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of purified a-D-altrofuranose in 0.5 mL
of deuterium oxide (D20).

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal
signal dispersion.

e 1H NMR Acquisition: Acquire a standard one-dimensional *H NMR spectrum. Typical
parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

e 13C NMR Acquisition: Acquire a one-dimensional 3C NMR spectrum with proton decoupling.
Due to the lower natural abundance of 13C, a greater number of scans (e.g., 1024 or more)
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and a longer relaxation delay (2-5 seconds) will be necessary to achieve an adequate signal-

to-noise ratio.

e 2D NMR Experiments: To unambiguously assign all proton and carbon signals, perform two-
dimensional NMR experiments, including COSY (Correlation Spectroscopy) to identify
proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) to correlate
directly bonded protons and carbons, and HMBC (Heteronuclear Multiple Bond Correlation)

to identify long-range proton-carbon couplings.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present. The spectrum of a-D-
altrofuranose is expected to be characterized by strong absorptions from the hydroxyl groups.

Table 3: Expected IR Absorptions for a-D-Altrofuranose

Wavenumber (cm—?) Functional Group

3500-3200 (broad) O-H stretching (hydroxyl groups)
2950-2850 C-H stretching (alkane)
1150-1000 C-O stretching (alcohols, ether)

Experimental Protocol for IR Spectroscopy

o Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry
potassium bromide and pressing it into a thin disk. Alternatively, a thin film can be cast from a

solution.

o Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR)

spectrometer over the range of 4000-400 cm™1,

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule.

Table 4: Expected Mass Spectrometry Data for a-D-Altrofuranose
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Technique Expected m/z

Electrospray lonization (ESI-MS) [M+Na]* = 203.05

Experimental Protocol for Mass Spectrometry

o Sample Preparation: Dissolve a small amount of the sample in a suitable solvent such as
methanol or water.

o Data Acquisition: Introduce the sample into an electrospray ionization mass spectrometer
and acquire the spectrum in positive ion mode.

Biological Activity and Signaling Pathways

The biological role of D-altrose and its furanose form is largely unexplored. However, other rare
sugars, such as D-allose, have been shown to have significant biological activities, including
anti-inflammatory and anti-cancer effects. It is hypothesized that D-altrose may enter cellular
metabolism via hexose transporters and be phosphorylated by hexokinases, potentially
impacting glycolysis and the pentose phosphate pathway.

Hypothetical Signaling Pathway for D-Altrose
Metabolism

The following diagram illustrates a hypothetical pathway for the cellular uptake and initial
metabolism of D-altrose, which could be investigated experimentally.
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Caption: Hypothetical metabolic pathway of D-Altrose.

Experimental Workflow for Investigating D-Altrose
Metabolism
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The following workflow outlines the key experiments to investigate the hypothetical metabolic
pathway of D-altrose.

Workflow for D-Altrose Metabolic Analysis

Cell Culture and Treatment

Culture appropriate cell line

,

Treat cells with D-Altrose

Metabolite Analxg’s/ \E:zyme Activity Assays

Extract intracellular metabolites Prepare cell lysates
LC-MS/MS analysis of metabolites Measure hexokinase activity with D-Altrose

'

Quantify changes in metabolite levels
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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